Cas no 4333-56-6 (Bromocyclopropane)

• Product Name: Bromocyclopropane
• CAS No: 4333-56-6
• MF: C₃H₅Br
• MW: 120.975800275803
• MDL: MFCD00001271
• CID: 44950
• PubChem ID: 78037
• Update Time: 2025-08-03

Bromocyclopropane Chemical and Physical Properties

Names and Identifiers

• Cyclopropyl bromide
• bromo-cyclopropan
• Cyclopropane, bromo-
• BROMOCYCLOPROPANE
• Cyclopropyl bromide(CPB)
• Cyclopropyl
• cyclopropylbromide
• bromo-cyclopropane
• LKXYJYDRLBPHRS-UHFFFAOYSA-N
• Cyclopropyl bromide, 99%
• cyclopropylbrornide
• bromanylcyclopropane
• NSC89692
• PubChem14417
• Bromocyclopropane, 99%
• CHEMWISH IC06592
• KSC235O6J
• EBD49819
• CC0189
• BBL027329
• STL372707
• SBB070679
• 1-bromocyclopropane
• DTXSID8063418
• 4333-56-6
• MFCD00001271
• A826251
• AKOS005146418
• 1-Bromocyclopropane;Bromocyclopropane;Cyclopropane, bromo-
• BCP34299
• NS00031333
• EN300-20931
• Q-200908
• F0001-1194
• AM90210
• FT-0623238
• NSC-89692
• EINECS 224-375-7
• InChI=1/C3H5Br/c4-3-1-2-3/h3H,1-2H
• SCHEMBL265179
• NSC 89692
• GS-3506
• Cyclopropyl bromide; NSC 89692
• DB-016125
• DTXCID0040258
• cyclopropane, bromo
• Bromocyclopropane

• MDL： MFCD00001271
• Inchi： 1S/C3H5Br/c4-3-1-2-3/h3H,1-2H2
• InChI Key： LKXYJYDRLBPHRS-UHFFFAOYSA-N
• SMILES： BrC1CC1
• BRN： 1900287

Computed Properties

• Exact Mass: 119.95700
• Monoisotopic Mass: 119.957
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 22.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Colorless to Yellow Liquid
• Density: 1.51 g/mL at 25 °C(lit.)
• Boiling Point: 69°C
• Flash Point: Fahrenheit: 21.2 ° f
  Celsius: -6 ° c
  
• Refractive Index: n20/D 1.458(lit.)
• Water Partition Coefficient: Insoluble
• PSA: 0.00000
• LogP: 1.54370
• Solubility: Miscible with water
• Sensitiveness: Sensitive to light

Bromocyclopropane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225,H315,H319,H335
• Warning Statement： P210,P261,P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-36/37/38
• Safety Instruction： S16-S26-S36-S37/39
• FLUKA BRAND F CODES：8-19
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：3
• Risk Phrases：R11; R36/37/38
• Packing Group：II
• Safety Term：3
• HazardClass：3
• PackingGroup：II
• TSCA：T
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on Bromocyclopropane

Comprehensive Overview of Bromocyclopropane (CAS No. 4333-56-6): Properties, Applications, and Industry Insights

Bromocyclopropane (CAS No. 4333-56-6) is a specialized organic compound widely recognized for its unique three-membered ring structure and versatile reactivity. As a cyclopropane derivative, it serves as a critical building block in synthetic chemistry, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials. The compound's molecular formula, C₃H₅Br, highlights its compact yet reactive nature, making it a subject of ongoing research in organic synthesis and catalysis.

In recent years, the demand for small-ring compounds like Bromocyclopropane has surged due to their role in drug discovery and material science. Researchers frequently explore its applications in stereoselective reactions and cross-coupling methodologies, addressing common search queries such as "How is Bromocyclopropane used in medicinal chemistry?" or "What are the synthetic routes for CAS 4333-56-6?" These topics reflect the compound's relevance in cutting-edge scientific endeavors.

The physical properties of Bromocyclopropane include a boiling point of approximately 70–72°C and a density of 1.52 g/cm³. Its ring strain and polar C-Br bond contribute to its reactivity, enabling transformations like nucleophilic substitutions and radical additions. These characteristics are frequently discussed in forums and academic papers, aligning with trending searches such as "Bromocyclopropane reaction mechanisms" or "CAS 4333-56-6 safety data."

From an industrial perspective, Bromocyclopropane is valued for its efficiency in scaffold diversification, a key strategy in high-throughput screening for bioactive molecules. Innovations in green chemistry have also spurred interest in optimizing its synthesis to reduce waste and energy consumption, resonating with eco-conscious trends. Questions like "Is Bromocyclopropane biodegradable?" or "Sustainable synthesis of CAS 4333-56-6" underscore this shift toward environmentally friendly practices.

In summary, Bromocyclopropane (CAS No. 4333-56-6) exemplifies the intersection of fundamental chemistry and modern applications. Its adaptability in molecular design and alignment with industry trends ensures its continued prominence in scientific and commercial spheres. For researchers and manufacturers alike, understanding its properties and potential remains pivotal in driving innovation.